Regioisomeric Differentiation: 4-yl vs. 5-yl Aminomethyl
The position of the aminomethyl group on the pyrazole ring is a critical determinant of biological activity. The 5-yl isomer (CAS 2098104-49-3) has been reported to inhibit FGFR1 kinase, with certain derivatives achieving >50% inhibition at 10 µM . In contrast, the 4-yl isomer (CAS 2098077-71-3) is structurally aligned with the (1H-pyrazol-4-yl)methanamine scaffold that demonstrated PI3Kγ inhibition in class-level studies, where compound optimization improved activity from 36% to 73% [1]. No published head-to-head data exists, but the divergent kinase-target associations indicate that the two regioisomers are not interchangeable.
| Evidence Dimension | Target kinase association and inhibitory activity |
|---|---|
| Target Compound Data | 4-yl isomer: scaffold linked to PI3Kγ class-level inhibition (no direct IC₅₀ reported) |
| Comparator Or Baseline | 5-yl isomer (CAS 2098104-49-3): reported FGFR1 inhibition; derivatives exhibit >50% inhibition at 10 µM |
| Quantified Difference | Not directly quantifiable; different kinase targets implicated |
| Conditions | Biochemical kinase assays; class-level PI3Kγ study vs. FGFR1 cellular assay data |
Why This Matters
Selection for a PI3K-focused program requires the 4-yl isomer, while FGFR projects would misallocate resources if the 4-yl isomer were procured instead of the 5-yl.
- [1] Bepary, S., Youn, I. K., Lim, H.-J., & Lee, G. H. (2016). Synthesis and evaluation of PI3Kγ enzyme inhibitory activity of Novel (1H-pyrazol-4-yl)methanamine. The Thai Journal of Pharmaceutical Sciences, 40(2), 82–86. View Source
